Cas no 747411-06-9 (3-amino-1-(6-methylheptan-2-yl)thiourea)

• Product Name: 3-amino-1-(6-methylheptan-2-yl)thiourea
• CAS No: 747411-06-9
• MF: C₉H₂₁N₃S
• MW: 203.348140478134
• CID: 3107041
• PubChem ID: 3844907
• Update Time: 2025-04-21

3-amino-1-(6-methylheptan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethylhexyl)hydrazinecarbothioamide
• 3-amino-1-(6-methylheptan-2-yl)thiourea
• NCGC00339528-01
• EN300-09509
• CS-0355882
• 1-amino-3-(6-methylheptan-2-yl)thiourea
• AB01332623-02
• 747411-06-9
• n-(6-Methylheptan-2-yl)hydrazinecarbothioamide
• G36130
• AKOS008966982

• Inchi： 1S/C9H21N3S/c1-7(2)5-4-6-8(3)11-9(13)12-10/h7-8H,4-6,10H2,1-3H3,(H2,11,12,13)
• InChI Key： KAEZRJFLBCHKLZ-UHFFFAOYSA-N
• SMILES： S=C(NN)NC(C)CCCC(C)C

Computed Properties

• Exact Mass: 203.14561886Da
• Monoisotopic Mass: 203.14561886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides